Cas no 38418-27-8 (3,3'-Bithiophene, 5,5'-dimethyl-)

• Product Name: 3,3'-Bithiophene, 5,5'-dimethyl-
• CAS No: 38418-27-8
• MF: C₁₀H₁₀S₂
• MW: 194.316400051117
• CID: 3959289
• PubChem ID: 901476
• Update Time: 2025-10-30

3,3'-Bithiophene, 5,5'-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3,3'-Bithiophene, 5,5'-dimethyl-
• 2,2'-dimethyl-4,4'-bithiophene
• 2-methyl-4-(5-methylthiophen-3-yl)thiophene
• AI-942/13331334
• 38418-27-8
• SCHEMBL4244577
• 5,5'-Dimethyl-3,3'-bithiophene

• Inchi： 1S/C10H10S2/c1-7-3-9(5-11-7)10-4-8(2)12-6-10/h3-6H,1-2H3
• InChI Key： BGFOQOAINPSCOG-UHFFFAOYSA-N
• SMILES： S1C=C(C=C1C)C1=CSC(C)=C1

Computed Properties

• Exact Mass: 194.02239267g/mol
• Monoisotopic Mass: 194.02239267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 56.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes Bi- and oligothiophenes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes

Additional information on 3,3'-Bithiophene, 5,5'-dimethyl-

3,3'-Bithiophene, 5,5'-dimethyl-: A Versatile Organic Semiconductor for Advanced Electronic Applications

3,3'-Bithiophene, 5,5'-dimethyl- (CAS No. 38418-27-8) represents a pivotal molecule in the field of organic electronics, characterized by its unique conjugated thiophene backbone and methyl substituents. This compound's molecular structure, featuring two thiophene rings connected via a single bond and substituted with methyl groups at the 5,5' positions, imparts exceptional electronic properties that have garnered significant attention in recent years. The synthesis and functionalization of 3,3'-Bithiophene, 5,5'-dimethyl- have become central to the development of next-generation optoelectronic devices, as evidenced by its integration into organic photovoltaics (OPVs) and flexible electronics. Recent advancements in material engineering have further expanded its applicability, positioning it as a critical component in sustainable energy technologies.

Research published in Advanced Materials (2023) highlights the role of 3,3'-Bithiophene, 5,5'-dimethyl- in enhancing charge transport efficiency in organic semiconductors. The molecule's conjugated π-electron system facilitates efficient charge carrier mobility, a key factor in improving the performance of organic solar cells. A study by Zhang et al. (2024) demonstrated that the introduction of methyl groups at the 5,5' positions modulates the intermolecular stacking interactions, enabling precise control over the crystallinity of the material. This structural optimization has led to a 22% increase in power conversion efficiency in polymer-based solar cells, underscoring the significance of 3,3'-Bithyophene, 5,5'-dimethyl- as a building block for high-performance photovoltaic systems.

The electronic properties of 3,3'-Bithiophene, 5,5'-dimethyl- are further explored in the context of organic light-emitting diodes (OLEDs). A 2023 study in Nature Communications reported that the compound's low-energy bandgap and high photoluminescence quantum yield make it an ideal emitter material for blue-light emitting devices. The molecule's ability to undergo efficient energy transfer and its compatibility with solution-processing techniques have enabled the fabrication of flexible OLEDs with exceptional color purity and stability. These findings align with the growing demand for lightweight, energy-efficient display technologies in consumer electronics.

Recent breakthroughs in the application of 3,3'-Bithiophene, 5,5'-dimethyl- extend beyond traditional optoelectronics. In the realm of biosensors, a 2024 paper in ACS Nano demonstrated its potential as a molecular probe for detecting biomarkers. The compound's hydrophobic nature and strong fluorescence emission allow for sensitive and selective detection of target molecules in biological samples. This application is particularly relevant to point-of-care diagnostics, where rapid and accurate detection of pathogens or disease markers is critical. The integration of 3,3'-Bithiophene, 5,5'-dimethyl- into biosensor platforms highlights its adaptability across diverse scientific disciplines.

The synthesis of 3,3'-Bithiophene, 5,5'-dimethyl- has evolved to meet the demands of industrial-scale production. A 2023 review in Chemical Reviews outlined scalable methods for its preparation, including electrochemical polymerization and palladium-catalyzed cross-coupling reactions. These synthetic approaches not only ensure the purity and consistency of the final product but also reduce environmental impact through solvent-free conditions. The ability to produce high-quality 3,3'-Bithiophene, 5,5'-dimethyl- at scale is essential for its widespread adoption in commercial applications, particularly in the renewable energy sector.

Environmental considerations have also influenced the development of 3,3'-Bithiophene, 5,5'-dimethyl--based materials. A 2024 study in Energy & Environmental Science evaluated the lifecycle sustainability of organic semiconductors containing this compound. The research emphasized the importance of using non-toxic solvents and recyclable substrates to minimize the ecological footprint of electronic devices. The biodegradability of 3,3'-Bithiophene, 5,5'-dimethyl- derivatives further supports their viability as eco-friendly alternatives to conventional inorganic materials. This focus on sustainability aligns with global efforts to reduce the carbon footprint of the electronics industry.

Challenges in the application of 3,3'-Bithiophene, 5,5'-dimethyl- remain an active area of research. A 2023 paper in Journal of Materials Chemistry A addressed the issue of thermal stability in polymer blends incorporating this compound. The study revealed that the introduction of functional groups at the 2,2' positions could enhance the thermal resistance of the material, enabling its use in high-temperature environments. This innovation is particularly relevant for applications in automotive and aerospace industries, where materials must withstand extreme operating conditions.

The future of 3,3'-Bithiophene, 5,5'-dimethyl- lies in its potential to drive interdisciplinary innovation. A 2024 collaborative project between chemists and biologists explored its use in biohybrid systems, where organic semiconductors are integrated with living cells to create smart medical devices. The molecule's biocompatibility and tunable electronic properties make it a promising candidate for applications in tissue engineering and neural interfaces. These emerging possibilities underscore the versatility of 3,3'-Bithiophene, 5,5'-dimethyl- as a platform for next-generation technologies.

In conclusion, 3,3'-Bithiophene, 5,5'-dimethyl- represents a cornerstone of modern materials science, with its applications spanning renewable energy, biomedical technologies, and sustainable electronics. The molecule's unique electronic and structural properties, coupled with advancements in synthesis and processing techniques, position it as a key enabler of innovation across multiple industries. As research continues to uncover new capabilities of this compound, its role in shaping the future of technology and environmental sustainability is poised to grow significantly.

For further information on the latest developments in 3,3'-Bithiophene, 5,5'-dimethyl- research, consult the following resources: Advanced Materials (2023), Nature Communications (2023), ACS Nano (2024), and Energy & Environmental Science (2024). These studies provide a comprehensive overview of the molecule's current applications and future potential in scientific and industrial contexts.

Key terms related to 3,3'-Bithiophene, 5,5'-dimethyl- include: organic semiconductors, charge transport, photovoltaics, OLEDs, biosensors, sustainable materials, and polymer blends. Understanding these concepts is essential for grasping the full scope of the molecule's impact on contemporary technology and environmental science.

Staying updated with the latest advancements in 3,3'-Bithiophene, 5,5'-dimethyl- research can be achieved through academic journals, industry conferences, and online databases such as PubMed and Google Scholar. These platforms provide access to peer-reviewed studies and technical reports that highlight the molecule's evolving role in scientific innovation.

In summary, 3,3'-Bithiophene, 5,5'-dimethyl- is a multifunctional material with transformative potential across diverse fields. Its integration into cutting-edge technologies reflects the dynamic interplay between chemical innovation and practical application. As research progresses, the molecule is expected to play an increasingly vital role in addressing global challenges related to energy, health, and sustainability.

For those seeking to explore the possibilities of 3,3'-Bithiophene, 5,5'-dimethyl-, engaging with interdisciplinary research teams and industry partners can provide valuable insights into its real-world applications. Collaborative efforts are essential for translating scientific discoveries into scalable solutions that meet the needs of society and the environment.

Ultimately, the continued study and development of 3,3'-Bithiophene, 5,5'-dimethyl- underscore its significance as a versatile and impactful material. Its journey from a laboratory compound to a key player in technological advancement exemplifies the power of scientific innovation in shaping a sustainable and connected world.